4-bromo-N-(3,5-dichlorophenyl)-2-fluorobenzamide

• IUPAC Name: 4-bromo-N-(3,5-dichlorophenyl)-2-fluorobenzamide
• InChI: InChI=1S/C13H7BrCl2FNO/c14-7-1-2-11(12(17)3-7)13(19)18-10-5-8(15)4-9(16)6-10/h1-6H,(H,18,19)
• InChI Key: DSTJELGMQJTMRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)C(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C13H7BrCl2FNO
• Molecular Weight: 363.0 g/mol

Description

“4-bromo-N-(3,5-dichlorophenyl)-2-fluorobenzamide” is a chemical compound with the molecular formula C13H8BrCl2NO.

Scientific Research Applications

Electrochemical and Photophysical Properties

• Electrochemical Fluorination : Studies on the electrochemical fluorination of aromatic compounds, including 4-bromo-N-(3,5-dichlorophenyl)-2-fluorobenzamide, reveal the potential for selective introduction of fluorine atoms into organic molecules. This process is crucial for the synthesis of compounds with specific electronic and structural properties, with applications in pharmaceuticals and agrochemicals (Shainyan & Danilevich, 2006).

• Aqueous Photochemistry : Research on the aqueous photochemistry of halogenated phenols, including brominated and fluorinated analogs, contributes to understanding the photophysical properties and potential environmental impacts of these compounds. The formation of reactive intermediates and their subsequent reactions can influence the design of photoresistant materials and inform environmental degradation processes (Durand et al., 1998).

Biodegradation and Environmental Impact

• Biodegradation by Microorganisms : Research on the biodegradation of diphenyl ether and its halogenated derivatives, including compounds related to 4-bromo-N-(3,5-dichlorophenyl)-2-fluorobenzamide, by specific bacterial strains highlights the potential for microbial remediation of halogenated organic pollutants. These findings are crucial for developing bioremediation strategies for contaminated environments (Schmidt et al., 1992).

Material Science and Organic Electronics

• Conductive Materials : Studies on the post-treatment of poly(3,4-ethylenedioxythiophene) (PEDOT) with halobenzoic acids, including analogs of 4-bromo-N-(3,5-dichlorophenyl)-2-fluorobenzamide, demonstrate significant improvements in electrical conductivity. These advancements are critical for the development of high-performance materials for organic electronics and solar cell applications (Tan et al., 2016).

Synthesis and Application in Medicinal Chemistry

• Synthesis of Novel Compounds : The synthesis and characterization of new thiourea derivatives, including those with 3,5-dichlorophenyl groups, have been explored for their antimicrobial properties. Such research provides a foundation for the development of novel antimicrobial agents with potential applications in combating biofilm-forming bacteria (Limban, Marutescu, & Chifiriuc, 2011).